3(2H)-Benzofuranone, 6-methyl-
Overview
Description
3(2H)-Benzofuranone, 6-methyl-, also known as 6-Methylcoumarin, is a chemical compound that belongs to the coumarin family. Coumarins are naturally occurring compounds that are widely distributed in plants and have various biological activities. 6-Methylcoumarin is a synthetic compound that is commonly used in scientific research due to its unique properties.
Scientific Research Applications
Synthesis Methods and Intermediate Uses
- 3(2H)-Benzofuranone, 6-methyl-, is used as an intermediate in pesticides and can be synthesized from 4-chloro salicylic acid through a series of processes including esterification, etherification, hydrolysis, and cyclization (Xiaojun, 2005).
- It has been shown to undergo efficient Wittig reactions, providing a convenient synthesis of benzofurans functionally substituted at the 3-position, useful in various chemical syntheses (Chan, Elix, Ferguson, 1975).
Pharmaceutical and Biological Activities
- Benzofuranone derivatives, including 3(2H)-Benzofuranone, 6-methyl-, have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria, which suggests potential pharmaceutical applications (Khatune, Mossadik, Rahman, Khondkar, Haque, Gray, 2007).
- These compounds have also been identified in natural sources, such as the flowers of Nyctanthes arbortristis, and have been studied for their cytotoxic activities (Khatune et al., 2007).
Chemical Properties and Applications
- The structural effects of benzofuranone compounds, including 3(2H)-Benzofuranone, 6-methyl-, on anti-oxidation in materials like polypropylene have been evaluated. This research is relevant for improving the stability of polymers against oxidative degradation (Cai, Meng, Shen, Xin, 2012).
- Its use in the electrochemical synthesis of new benzofuran derivatives has also been explored, indicating its role in novel synthetic methodologies (Moghaddam, Kobarfard, Davarani, Nematollahi, Shamsipur, Fakhari, 2006).
Molecular Studies and Drug Design
- Studies on molecular structures, such as the crystal structure of 3(2H)-Benzofuranone derivatives, contribute to understanding their interactions at the molecular level, important for drug design and discovery (Salim, Tahir, Shahid, Munawar, 2015).
- Computational and spectroscopic characterization of benzofuranone derivatives are crucial in identifying their reactive properties and potential as drug-like molecules (Hiremath, Patil, Hiremath, Basangouda, Khemalapure, Patil, Radder, Armaković, Armaković, 2019).
properties
IUPAC Name |
6-methyl-1-benzofuran-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O2/c1-6-2-3-7-8(10)5-11-9(7)4-6/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHAUANQYMZUJPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=O)CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70943157 | |
Record name | 6-Methyl-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70943157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3(2H)-Benzofuranone, 6-methyl- | |
CAS RN |
20895-41-4 | |
Record name | 3(2H)-Benzofuranone, 6-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020895414 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methyl-1-benzofuran-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70943157 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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